2-[(4-bromophenyl)sulfonyl-methylamino]-N-(5-chloropyridin-2-yl)acetamide

• IUPAC Name: 2-[(4-bromophenyl)sulfonyl-methylamino]-N-(5-chloropyridin-2-yl)acetamide
• InChI: InChI=1S/C14H13BrClN3O3S/c1-19(23(21,22)12-5-2-10(15)3-6-12)9-14(20)18-13-7-4-11(16)8-17-13/h2-8H,9H2,1H3,(H,17,18,20)
• InChI Key: USLDCHNDPRDEKC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=NC=C(C=C1)Cl)S(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C14H13BrClN3O3S
• Molecular Weight: 418.7 g/mol

Description

The compound “N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(5-chloro-2-pyridinyl)-N~2~-methylglycinamide” is a complex organic molecule that contains a sulfonyl group attached to a 4-bromophenyl group and a 5-chloro-2-pyridinyl group, along with a methylglycinamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the sulfonyl group, the introduction of the bromophenyl and chloropyridinyl groups, and the attachment of the methylglycinamide group. The exact methods would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the central sulfonyl group. The bromophenyl and chloropyridinyl groups are likely to be planar due to the presence of conjugated pi systems, while the methylglycinamide group may have a more flexible structure.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The bromine and chlorine atoms could potentially be replaced in nucleophilic aromatic substitution reactions. The sulfonyl group could also potentially be reduced or hydrolyzed under certain conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine and chlorine atoms could increase its density and boiling point compared to similar compounds without these halogens.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it were used as a drug, for example, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. The specific hazards would depend on its physical and chemical properties, as well as how it is used.

Future Directions

Future research on this compound could potentially focus on exploring its potential uses, such as in the development of new drugs or materials. This would likely involve further studies on its synthesis, properties, and reactivity.